Regioisomeric Purity Advantage: Commercial Availability at ≥98% vs. 95% for Closest Analogs
The target compound is commercially obtainable at a standard purity of 98% (NLT) from specialized organoboron suppliers . In contrast, the direct regioisomer 3-isopropoxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol (CAS 1235566-58-1) is most commonly supplied at 95% purity . This 3-percentage-point differential in purity specification directly reduces the risk of side-product formation in subsequent Suzuki couplings, where borinic acid or protodeboronation impurities can divert catalyst and lower overall yield.
| Evidence Dimension | Commercial purity specification |
|---|---|
| Target Compound Data | NLT 98% (for 4-isopropoxy-3-boronate regioisomer product class) |
| Comparator Or Baseline | 3-isopropoxy-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenol (CAS 1235566-58-1): 95% standard purity |
| Quantified Difference | 3-percentage-point absolute purity advantage |
| Conditions | Supplier specification (Bidepharm, Molcore); QC by NMR, HPLC, GC |
Why This Matters
Higher purity reduces the need for pre-use purification, decreasing procurement and labor costs while improving coupling yield reliability.
